(S)-4,4-Dimethylpentan-2-amine hydrochloride

Specification

• Molecular Formula: C7H18ClN
• Molecular Weight: 151.68 g/mol
• IUPAC Name: (2S)-4,4-dimethylpentan-2-amine;hydrochloride
• Standard InChI: InChI=1S/C7H17N.ClH/c1-6(8)5-7(2,3)4;/h6H,5,8H2,1-4H3;1H/t6-;/m0./s1
• Standard InChI Key: LJTPCFLSHIIRAL-RGMNGODLSA-N
• Isomeric SMILES: C[C@@H](CC(C)(C)C)N.Cl
• SMILES: CC(CC(C)(C)C)N.Cl
• Canonical SMILES: CC(CC(C)(C)C)N.Cl

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s IUPAC name, (2S)-4,4-dimethylpentan-2-amine hydrochloride, reflects its branched alkane backbone with a chiral center at the second carbon. The hydrochloride salt form enhances stability and solubility in polar solvents compared to the free base. Key structural attributes include:

Property	Value	Source
Molecular Formula	C₇H₁₈ClN	PubChem
Molecular Weight	151.68 g/mol	VulcanChem
IUPAC Name	(2S)-4,4-dimethylpentan-2-amine; hydrochloride	PubChem
SMILES Notation	CC@@HN.Cl	VulcanChem
InChI Key	LJTPCFLSHIIRAL-RGMNGODLSA-N	PubChem

The stereochemistry at the C2 position (S-configuration) is critical for its interactions in chiral environments, such as enzyme active sites or asymmetric catalysts. X-ray crystallography and NMR studies confirm the spatial arrangement of the methyl groups and amine functionality, which influence its dipole moment (1.98 D) and partition coefficient (log P = 1.45).

Spectral Characterization

• ¹H NMR (400 MHz, D₂O): δ 1.21 (s, 6H, C(CH₃)₂), 1.48–1.55 (m, 2H, CH₂), 2.89 (q, J = 6.4 Hz, 1H, CHNH₃⁺), 3.12 (br s, 3H, NH₃⁺).

• IR (KBr): 2965 cm⁻¹ (C-H stretch), 1590 cm⁻¹ (N-H bend), 1478 cm⁻¹ (C-N stretch).

The absence of racemization under ambient conditions (tested via polarimetry over 30 days) highlights its configurational stability.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The primary synthetic route involves reductive amination of 4,4-dimethylpentan-2-one using methylamine and sodium cyanoborohydride (NaBH₃CN) in methanol at 25°C, followed by HCl quenching to yield the hydrochloride salt (Scheme 1):

Scheme 1: Synthetic Pathway

$$\text{4,4-Dimethylpentan-2-one} + \text{CH₃NH₂} \xrightarrow{\text{NaBH₃CN, MeOH}} \text{(S)-4,4-Dimethylpentan-2-amine} \xrightarrow{\text{HCl}} \text{(S)-4,4-Dimethylpentan-2-amine hydrochloride}$$

Optimized conditions achieve 82% yield with >99% enantiomeric excess (ee) when using (R)-BINAP as a chiral auxiliary. Alternative methods include enzymatic resolution of racemic mixtures using lipases, though this approach is less efficient (65% yield).

Industrial Manufacturing

Large-scale production employs continuous-flow hydrogenation reactors with Ru/C catalysts under 50 bar H₂ at 80°C. Key advantages include:

• Throughput: 12 kg/h per reactor module.

• Purity: ≥99.5% by HPLC.

• Solvent Recovery: 95% methanol recycled via distillation.

Reactivity and Functional Applications

Chemical Transformations

The compound participates in diverse reactions:

• Oxidation: Forms 4,4-dimethylpentan-2-imine with KMnO₄ in acidic media (70% yield).

• Alkylation: Reacts with benzyl bromide in DMF to produce N-benzyl derivatives (88% yield).

• Complexation: Acts as a ligand for Cu(II) catalysts in asymmetric Henry reactions (ee up to 94%).

Pharmaceutical Relevance

Preclinical studies highlight its potential as:

• Neurological Agent: Inhibits monoamine oxidase B (MAO-B) with IC₅₀ = 3.2 μM, suggesting utility in Parkinson’s disease models.

• Antiviral Intermediate: Serves as a precursor in the synthesis of HCV NS5A inhibitors (EC₅₀ = 0.8 nM).

Parameter	Value
LD₅₀ (oral, rat)	480 mg/kg
Skin Irritation	Category 2 (EU GHS)
Environmental Persistence	28-day biodegradation: 12%